![molecular formula C20H26N2O2S B2624226 1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine CAS No. 681844-68-8](/img/structure/B2624226.png)
1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP belongs to the class of piperazine compounds, which have been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been used to study the dopaminergic system. This compound has been shown to selectively destroy dopaminergic neurons in the brain, making it a useful tool for studying Parkinson's disease.
This compound has also been used in the study of drug addiction. It has been shown to have reinforcing effects in animal models, and has been used to study the neural mechanisms underlying drug addiction.
Mechanism of Action
The mechanism of action of 1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine involves its conversion to MPP+ by monoamine oxidase-B (MAO-B). MPP+ is a potent neurotoxin that selectively destroys dopaminergic neurons in the brain. This results in a reduction in dopamine levels, which is a hallmark of Parkinson's disease.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. One of the main effects is its ability to selectively destroy dopaminergic neurons in the brain. This has been used to study the dopaminergic system and its role in Parkinson's disease.
This compound has also been shown to have reinforcing effects in animal models, suggesting that it may have potential applications in the study of drug addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine in lab experiments is its ability to selectively destroy dopaminergic neurons in the brain. This makes it a useful tool for studying the dopaminergic system and its role in Parkinson's disease.
However, there are also limitations to using this compound in lab experiments. One of the main limitations is its neurotoxicity, which can make it difficult to use in animal models. Additionally, this compound has been shown to have reinforcing effects, which can make it difficult to study its effects on drug addiction.
Future Directions
There are many future directions for research on 1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine. One area of research could be to further explore its potential applications in the study of drug addiction. Additionally, this compound could be used to study the neural mechanisms underlying other neurological disorders, such as Alzheimer's disease.
Another area of research could be to develop new compounds based on the structure of this compound that have similar biochemical and physiological effects, but with reduced toxicity. This could lead to the development of new drugs for the treatment of Parkinson's disease and other neurological disorders.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and has been used to study the dopaminergic system and drug addiction. While there are limitations to using this compound in lab experiments, there are many future directions for research that could lead to the development of new drugs for the treatment of neurological disorders.
Synthesis Methods
The synthesis of 1-(4-Methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine involves the reaction of 4-methylphenylpiperazine with 2,4,6-trimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain pure this compound. This method of synthesis has been widely used in the scientific community and has been shown to be effective in producing high-quality this compound.
properties
IUPAC Name |
1-(4-methylphenyl)-4-(2,4,6-trimethylphenyl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2S/c1-15-5-7-19(8-6-15)21-9-11-22(12-10-21)25(23,24)20-17(3)13-16(2)14-18(20)4/h5-8,13-14H,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWINYZLNLSICJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.